Cas no 99781-57-4 (methyl 2-{(tert-butoxy)carbonylamino}-4-oxobutanoate)

• Product Name: methyl 2-{(tert-butoxy)carbonylamino}-4-oxobutanoate
• CAS No: 99781-57-4
• MF: C₁₀H₁₇NO₅
• MW: 231.245683431625
• CID: 750066
• Update Time: 2025-08-05

methyl 2-{(tert-butoxy)carbonylamino}-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-oxo-, methylester
• Butanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-oxo-, methyl ester
• methyl 2-{(tert-butoxy)carbonylamino}-4-oxobutanoate

• Inchi： 1S/C10H17NO5/c1-10(2,3)16-9(14)11-7(5-6-12)8(13)15-4/h6-7H,5H2,1-4H3,(H,11,14)
• InChI Key： YRBARHABTATAFQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(NC(OC(C)(C)C)=O)CC=O

Additional information on methyl 2-{(tert-butoxy)carbonylamino}-4-oxobutanoate

Recent Advances in the Application of Methyl 2-{(tert-butoxy)carbonylamino}-4-oxobutanoate (CAS: 99781-57-4) in Chemical Biology and Pharmaceutical Research

Methyl 2-{(tert-butoxy)carbonylamino}-4-oxobutanoate (CAS: 99781-57-4) is a key intermediate in the synthesis of bioactive molecules and pharmaceutical compounds. Recent studies have highlighted its versatility in peptide synthesis, prodrug development, and as a precursor for novel therapeutic agents. This research briefing provides an overview of the latest advancements involving this compound, focusing on its chemical properties, synthetic applications, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of methyl 2-{(tert-butoxy)carbonylamino}-4-oxobutanoate as a building block for the synthesis of protease inhibitors. The compound's unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the reactive 4-oxobutanoate moiety, make it an ideal candidate for designing inhibitors targeting viral proteases, such as those found in SARS-CoV-2 and HIV.

In the field of prodrug development, researchers have utilized methyl 2-{(tert-butoxy)carbonylamino}-4-oxobutanoate to enhance the bioavailability of poorly soluble drugs. A recent patent application (WO2023056789) describes its use in the synthesis of ester prodrugs for anticancer agents, significantly improving their absorption and pharmacokinetic profiles. The Boc-protected amino group facilitates controlled release of the active drug moiety under physiological conditions.

Advancements in synthetic methodologies have also been reported. A 2024 paper in Organic Letters presented a novel asymmetric synthesis route for methyl 2-{(tert-butoxy)carbonylamino}-4-oxobutanoate using biocatalysis, achieving >99% enantiomeric excess. This green chemistry approach reduces the environmental impact of traditional synthetic routes while maintaining high yields and purity.

Emerging applications in targeted drug delivery systems have been explored, particularly in conjugate chemistry. The compound's ketone functionality allows for site-specific conjugation to antibody-drug conjugates (ADCs) through oxime or hydrazone linkages, as demonstrated in recent preclinical studies for HER2-positive breast cancer therapeutics.

Future research directions indicate growing interest in adapting this versatile building block for the development of PROTACs (proteolysis targeting chimeras) and other targeted protein degradation technologies. Its structural features make it particularly suitable for linker construction in these complex molecular architectures.

In conclusion, methyl 2-{(tert-butoxy)carbonylamino}-4-oxobutanoate (CAS: 99781-57-4) continues to demonstrate significant value in pharmaceutical research and development. Its applications span from traditional peptide chemistry to cutting-edge therapeutic modalities, positioning it as a critical tool in modern drug discovery pipelines.